5-BDBD
5-BDBD
5-BDBD is a selective inhibitor of P2X4.
Brand Name:
Vulcanchem
CAS No.:
768404-03-1
VCID:
VC0516255
InChI:
InChI=1S/C17H11BrN2O2/c18-11-5-3-4-10(8-11)15-17-16(20-14(21)9-19-15)12-6-1-2-7-13(12)22-17/h1-8H,9H2,(H,20,21)
SMILES:
C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42
Molecular Formula:
C17H11BrN2O2
Molecular Weight:
355.2 g/mol
5-BDBD
CAS No.: 768404-03-1
Cat. No.: VC0516255
Molecular Formula: C17H11BrN2O2
Molecular Weight: 355.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-BDBD is a selective inhibitor of P2X4. |
|---|---|
| CAS No. | 768404-03-1 |
| Molecular Formula | C17H11BrN2O2 |
| Molecular Weight | 355.2 g/mol |
| IUPAC Name | 5-(3-bromophenyl)-1,3-dihydro-[1]benzofuro[3,2-e][1,4]diazepin-2-one |
| Standard InChI | InChI=1S/C17H11BrN2O2/c18-11-5-3-4-10(8-11)15-17-16(20-14(21)9-19-15)12-6-1-2-7-13(12)22-17/h1-8H,9H2,(H,20,21) |
| Standard InChI Key | NKYMVQPXXTZHSF-UHFFFAOYSA-N |
| SMILES | C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42 |
| Canonical SMILES | C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42 |
| Appearance | Solid powder |
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